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Compound of Interest

Compound Name: 6-(Trifluoromethoxy)-1H-indole

Cat. No.: B152626 Get Quote

An In-depth Technical Guide to 6-(trifluoromethoxy)-1H-indole For Researchers, Scientists,

and Drug Development Professionals

This guide provides essential physicochemical data for 6-(trifluoromethoxy)-1H-indole, a

fluorinated indole derivative of interest in medicinal chemistry and drug discovery.

Physicochemical Properties
The fundamental molecular characteristics of 6-(trifluoromethoxy)-1H-indole are summarized

below.

Property Value

Molecular Formula C9H6F3NO

Molecular Weight 201.15 g/mol

This information is crucial for stoichiometric calculations in experimental protocols and for the

interpretation of analytical data. The presence of the trifluoromethoxy group significantly

influences the electronic properties and lipophilicity of the indole scaffold, which can in turn

affect its biological activity and pharmacokinetic profile.

Molecular Identification
The compound is identified by the following key identifiers:
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CAS Number: 467451-91-8[1]

Chemical Formula: C9H6F3NO[1]

Molecular Weight: 201.15[1]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

elemental composition (molecular formula), and its calculated mass (molecular weight).

6-(trifluoromethoxy)-1H-indole

Molecular Formula
C9H6F3NO

has

Molecular Weight
201.15

corresponds to

Click to download full resolution via product page

Caption: Chemical Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [6-(trifluoromethoxy)-1H-indole molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152626#6-trifluoromethoxy-1h-indole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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